Cas no 1806035-84-6 (2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806035-84-6
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4831948
• Update Time: 2025-10-29

2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H6F3NO4/c1-15-6-5(16-8(9,10)11)4(3-13)2-12-7(6)14/h2-3H,1H3,(H,12,14)
• InChI Key： GYFLXAQFLNHOOE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=CNC(C=1OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 0.5
• Topological Polar Surface Area: 64.599

Additional information on 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Recent Advances in the Study of 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1806035-84-6)

The compound 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1806035-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique trifluoromethoxy and hydroxy-methoxy substitutions, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of this compound in the synthesis of pyridine-based kinase inhibitors. The researchers demonstrated that the trifluoromethoxy group enhances the compound's binding affinity to ATP-binding pockets, making it a valuable scaffold for targeting protein kinases involved in cancer and inflammatory diseases. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In another groundbreaking study, researchers utilized 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde as a precursor for the development of antimicrobial agents. The presence of the hydroxy and methoxy groups was found to facilitate interactions with bacterial cell wall components, leading to enhanced antibacterial activity against drug-resistant strains. This research, published in Bioorganic & Medicinal Chemistry Letters, underscores the compound's versatility in addressing global health challenges.

Recent advancements in synthetic methodologies have also improved the accessibility of this compound. A 2024 report in Organic Process Research & Development detailed a scalable, cost-effective synthesis route for 1806035-84-6, addressing previous challenges related to yield and purity. This development is particularly significant for industrial-scale applications, as it reduces production costs while maintaining high chemical integrity.

Looking ahead, researchers are investigating the compound's potential in central nervous system (CNS) drug development. Preliminary studies suggest that its unique physicochemical properties may enable blood-brain barrier penetration, opening new avenues for treating neurological disorders. However, further pharmacokinetic and toxicological studies are needed to fully evaluate its therapeutic potential.

In conclusion, 2-Hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1806035-84-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Its recent progress in synthesis optimization and biological evaluation positions it as a valuable tool for future drug discovery efforts, particularly in areas requiring targeted molecular interactions and enhanced bioavailability.